Cas no 6974-48-7 (2,2,7,7-tetramethyl-5,5a,8a,8b-tetrahydrodi[1,3]dioxolo[4,5-a:5',3'-d]pyran-3a-carboxylic Acid)

• Product Name: 2,2,7,7-tetramethyl-5,5a,8a,8b-tetrahydrodi[1,3]dioxolo[4,5-a:5',3'-d]pyran-3a-carboxylic Acid
• CAS No: 6974-48-7
• MF: C₁₂H₁₈O₇
• MW: 274.267124652863
• CID: 974161
• PubChem ID: 409809
• Update Time: 2025-04-19

2,2,7,7-tetramethyl-5,5a,8a,8b-tetrahydrodi[1,3]dioxolo[4,5-a:5',3'-d]pyran-3a-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2,2,7,7-tetramethyl-5,5a,8a,8b-tetrahydrodi[1,3]dioxolo[4,5-a:5',3'-d]pyran-3a-carboxylic Acid
• 2,2,7,7-Tetramethyl-tetrahydro-bis[1,3]dioxolo[4,5-b
• 4',5'-d]pyran-3a-carboxylic acid
• AC1L8XPO
• NSC23814
• NSC-23814
• 6974-48-7
• DTXSID10328388
• 2,2,7,7-Tetramethyl-tetrahydro-bis[1,3]dioxolo[4,5-b:4',5'-d]pyran-3a-carboxylic acid
• PARIIUNRTDNPFX-UHFFFAOYSA-N

• Inchi： 1S/C12H18O7/c1-10(2)16-6-5-15-12(9(13)14)8(7(6)17-10)18-11(3,4)19-12/h6-8H,5H2,1-4H3,(H,13,14)
• InChI Key： PARIIUNRTDNPFX-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OC2COC3(C(=O)O)C(C12)OC(C)(C)O3

Computed Properties

• Exact Mass: 274.10500
• Monoisotopic Mass: 274.105253
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.4
• XLogP3: 0

Experimental Properties

• Density: 1.281
• Boiling Point: 378.7°C at 760 mmHg
• Flash Point: 141.6°C
• Refractive Index: 1.482
• PSA: 83.45000
• LogP: 0.46910